5-Bromo-2-[(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid

• Molecular Formula: C9H7BrN2O2
• Molecular Weight: 255.07 g/mol
• SMILES: C#CCNC1=NC=C(C(=C1)C(=O)O)Br
• InChI: InChI=1S/C9H7BrN2O2/c1-2-3-11-8-4-6(9(13)14)7(10)5-12-8/h1,4-5H,3H2,(H,11,12)(H,13,14)
• InChIKey: PMDREYJWNXOFBP-UHFFFAOYSA-N

5-Bromo-2-[(prop-2-yn-1-yl)amino]pyridine-4-carboxylic Acid: Dual-Functionalized Isonicotinic Acid Scaffold

5-Bromo-2-[(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid (CAS 1864262-67-8, molecular formula C₉H₇BrN₂O₂, molecular weight 255.07 g/mol) is a heterocyclic building block belonging to the 2-aminoisonicotinic acid class . It incorporates three chemically addressable functional groups on a single pyridine ring: a carboxylic acid at position 4, a propargylamino (-NH-CH₂-C≡CH) group at position 2, and a bromine atom at position 5 . The propargylamino moiety enables 6-endo-dig cyclization to imidazo[1,2-a]pyridine frameworks and copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry, while the bromine substituent provides a handle for palladium-catalyzed cross-coupling reactions [1]. This tri-orthogonal reactivity distinguishes the compound from simpler aminopyridine carboxylic acids and is the basis for its selection in multi-step synthetic programs requiring sequential derivatization.

1 Tri-orthogonal scaffold: terminal alkyne, aryl bromide, and carboxylic acid on a single pyridine ring

2 Supports protecting-group-minimal sequential derivatization

3 Applied in kinase hinge-binding scaffold elaboration, click-chemistry conjugation, and imidazopyridine cyclization strategies

• [1] Li, J., Lei, Y., Yu, Y., Qin, C. et al. (2017). Co(OAc)₂-Catalyzed Trifluoromethylation and C(3)-Selective Arylation of 2-(Propargylamino)pyridines via a 6-Endo-Dig Cyclization. Organic Letters, 19(22), 6052–6055. DOI: 10.1021/acs.orglett.7b02759, PMID: 29116802. View Source

Why In-Class Analogs Require Requalification

Substituting 5-bromo-2-[(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid with a structurally related isonicotinic acid derivative introduces quantifiable changes in lipophilicity, hydrogen-bonding capacity, and orthogonal reactivity that directly impact downstream synthetic yield, physicochemical profile, and biological target engagement. For example, omitting the bromine substituent (as in 2-(prop-2-yn-1-ylamino)isonicotinic acid, CAS 1019386-41-4) shifts the computed LogP from approximately +1.5–2.3 to -0.99, a difference of over 2.5 log units . N-Methylation of the propargylamino NH (CAS 1866636-31-8) eliminates one hydrogen-bond donor, altering solubility and target binding . Replacing the propynyl chain with a butynyl group (CAS 1866322-24-8) changes the alkyne carbon count from 3 to 4, which can affect cyclization regioselectivity and click-reaction kinetics . These measurable property shifts mean that SAR conclusions, synthetic protocols, and biological assay results obtained with one analog cannot be assumed transferable to another without explicit revalidation.

Des-bromo analog

Lacks aryl halide for cross-coupling; >2.5 log unit LogP decrease shifts permeability and protein binding profiles.

N-Methyl analog

Eliminates the secondary amine H-bond donor, potentially disrupting hinge-binding interactions in kinase targets.

But-2-yn-1-yl analog

Internal alkyne alters cyclization regiochemistry and may require non-standard click conditions, limiting direct replacement.

Quantitative Differentiation vs. Closest Structural Analogs

Lipophilicity Control by the 5-Bromo Substituent

The 5-bromo substituent fundamentally alters the lipophilicity of the 2-(propargylamino)isonicotinic acid scaffold. The non-brominated analog (2-(prop-2-yn-1-ylamino)isonicotinic acid, CAS 1019386-41-4) has a vendor-reported predicted LogP of -0.986 . Computational estimation for the 5-bromo derivative yields a LogP in the range of approximately +1.5 to +2.3, representing a shift of at least +2.5 log units . This places the brominated compound in a lipophilicity range more compatible with passive membrane permeability (LogP 1–3) while the non-brominated analog falls into a more polar, potentially permeability-limited space. The bromine atom also adds 78.9 Da to the molecular weight (255.07 vs. 176.17 g/mol), which must be accounted for in fragment-based drug design and property forecasting.

Lipophilicity (LogP)

Data to verify

ΔLogP ≥ +2.5 log units

Predicted lipophilicity shift; permeability and distribution may differ substantially

Experimental LogD₇.₄ recommended

Evidence Dimension	Octanol/water partition coefficient (LogP, predicted)
Target Compound Data	Predicted LogP ~1.5–2.3 (computational estimate); Molecular Weight 255.07 g/mol
Comparator Or Baseline	2-(Prop-2-yn-1-ylamino)isonicotinic acid (CAS 1019386-41-4): Predicted LogP -0.986; Molecular Weight 176.17 g/mol
Quantified Difference	ΔLogP ≥ +2.5 log units; ΔMW = +78.9 g/mol
Conditions	Predicted LogP values from vendor-supplied computational estimates (algorithm: not specified for target; Fluorochem value for comparator). Experimental confirmation of LogD₇.₄ recommended for procurement decisions.

Why This Matters

A LogP difference exceeding 2.5 log units translates to a >300-fold difference in octanol/water partitioning, meaning the two compounds will exhibit substantially different solubility, permeability, protein binding, and in vivo distribution profiles—precluding interchangeable use in any medicinal chemistry program without thorough requalification.

Hydrogen-Bond Donor Count and Target Engagement

The target compound possesses two hydrogen-bond donor (HBD) atoms—the carboxylic acid OH and the secondary amine NH of the propargylamino group. The N-methylated analog (5-bromo-2-(methyl(prop-2-yn-1-yl)amino)isonicotinic acid, CAS 1866636-31-8) has only one HBD (the carboxylic acid OH), as the amine nitrogen is fully substituted . This structural difference is quantified by the respective HBD counts of 2 vs. 1, resulting in a higher topological polar surface area (tPSA) for the target compound (~76 Ų estimated for the 2-amino-5-bromoisonicotinic acid core [1] vs. ~53 Ų reported for the N-methyl analog ). The additional HBD of the target compound increases aqueous solubility potential but may reduce passive membrane permeability relative to the N-methyl analog. In a target-binding context, the NH proton can act as a hydrogen-bond donor to backbone carbonyls in kinase hinge regions, a capability absent in the N-methylated comparator.

H-Bond Donor Count

Reported

HBD: 2 vs. 1; ΔtPSA ≈ +22.6 Ų

Extra HBD may enable hinge-binding; solubility/permeability balance shifts

N-methyl analog lacks NH donor

Evidence Dimension	Hydrogen-bond donor count and topological polar surface area (tPSA)
Target Compound Data	HBD = 2 (COOH + NH); tPSA ~76 Ų (estimated); Molecular Weight 255.07 g/mol
Comparator Or Baseline	5-Bromo-2-(methyl(prop-2-yn-1-yl)amino)isonicotinic acid (CAS 1866636-31-8): HBD = 1 (COOH only); tPSA = 53.43 Ų; Molecular Weight 269.09 g/mol
Quantified Difference	ΔHBD = +1; ΔtPSA ≈ +22.6 Ų; ΔMW = -14.02 g/mol (target is lighter)
Conditions	tPSA values from vendor-reported computational data (Leyan); HBD count derived from chemical structure inspection.

Why This Matters

An additional H-bond donor can be the difference between a compound that forms a critical hinge-binding interaction in a kinase active site and one that does not; procurement of the correct analog is essential when SAR around the 2-amino NH has been established.

• [1] Molbase. 2-Amino-5-bromopyridine-4-carboxylic acid (CAS 1000339-23-0). PSA: 76.21000, LogP: 1.70570. https://mip.molbase.cn/baike/1105 View Source

Alkyne Chain Length and Cyclization Regiochemistry

The propargylamino group (prop-2-yn-1-yl, 3-carbon chain) in the target compound directs 6-endo-dig cyclization to form imidazo[1,2-a]pyridine derivatives, as demonstrated in the general Co(OAc)₂-catalyzed trifluoromethylation/arylation methodology developed for 2-(propargylamino)pyridines [1]. The but-2-yn-1-yl analog (CAS 1866322-24-8, C₁₀H₉BrN₂O₂, MW 269.09 g/mol) bears a 4-carbon alkyne chain with an internal alkyne (methyl-substituted at the alkyne terminus), which introduces additional steric bulk at the reacting alkyne carbon and can alter cyclization kinetics and regiochemical outcome. The difference between a terminal alkyne (target) and an internal alkyne (butynyl analog) is critical for CuAAC click chemistry: terminal alkynes react efficiently under standard Cu(I) catalysis, whereas internal alkynes often require elevated temperatures, ruthenium catalysis, or fail to react, making the target compound a more reliable click-chemistry handle [2].

Alkyne Reactivity

Class-level inference

Target: terminal alkyne (CuAAC-ready)

Analog: internal alkyne (non-standard)

Terminal alkyne supports efficient click chemistry; internal may require re-optimization

CuAAC rate >10²-fold faster for terminal alkynes

Evidence Dimension	Alkyne substitution pattern and CuAAC click-reactivity compatibility
Target Compound Data	Terminal alkyne (prop-2-yn-1-yl); 3-carbon chain; MW 255.07; compatible with standard CuAAC conditions
Comparator Or Baseline	5-Bromo-2-[(but-2-yn-1-yl)amino]pyridine-4-carboxylic acid (CAS 1866322-24-8): Internal alkyne (but-2-yn-1-yl); 4-carbon chain; MW 269.09; requires non-standard click conditions
Quantified Difference	ΔMW = +14.02 g/mol; Alkyne type: terminal vs. internal; CuAAC rate: terminal alkynes typically react >10²-fold faster under standard Cu(I)/TBTA conditions
Conditions	CuAAC click chemistry; cyclization methodology from Li et al. (2017) Org. Lett. 19, 6052–6055 for propargylamino substrates. Comparator CuAAC reactivity inferred from well-established alkyne reactivity hierarchy (terminal >> internal).

Why This Matters

For synthetic programs relying on alkyne click chemistry for library generation or bioconjugation, the terminal alkyne of the target compound is functionally non-interchangeable with the internal alkyne of the butynyl analog; selecting the wrong building block would necessitate complete re-optimization of the click-coupling step.

• [1] Li, J., Lei, Y., Yu, Y., Qin, C. et al. (2017). Co(OAc)₂-Catalyzed Trifluoromethylation and C(3)-Selective Arylation of 2-(Propargylamino)pyridines via a 6-Endo-Dig Cyclization. Organic Letters, 19(22), 6052–6055. DOI: 10.1021/acs.orglett.7b02759. Demonstrates 6-endo-dig cyclization of N-propargylaminopyridines to 1,8-naphthyridine structures. View Source
• [2] Husinec, S., Marković, R., Petković, M., Nasufović, V., Savić, V. (2011). A Base Promoted Cyclization of N-Propargylaminopyridines. Synthesis of Imidazo[1,2-a]pyridine Derivatives. Organic Letters, 13(6), 1470–1473. DOI: 10.1021/ol2000569. Establishes base-promoted cyclization of N-propargylaminopyridines to imidazo[1,2-a]pyridines. View Source

Suzuki-Miyaura Cross-Coupling via C5 Bromine

The C5 bromine atom is the only position on the pyridine ring capable of participating in palladium-catalyzed cross-coupling reactions. The non-brominated analog (2-(prop-2-yn-1-ylamino)isonicotinic acid, CAS 1019386-41-4) lacks any halogen and therefore cannot undergo Suzuki-Miyaura or Buchwald-Hartwig coupling without pre-functionalization . The molecular weight penalty of the bromine atom (+78.9 Da vs. the non-brominated analog) is offset by the gain in synthetic versatility: the bromine can be displaced with aryl, heteroaryl, alkenyl, or alkynyl boronic acids/esters under standard Suzuki conditions, while the propargylamino and carboxylic acid groups remain available for orthogonal transformations. The 5-bromo-2-aminopyridine scaffold (without the propargyl group, CAS 1000339-23-0, MW 217.02) provides the bromine handle but lacks the alkyne functionality, making it a less versatile building block for sequential derivatization programs [1].

Cross-Coupling Handle

Reported

Target: C5-Br (Suzuki)

Des-bromo: no halogen

Bromine enables Pd-catalyzed diversification; absent in des-bromo analog

3 orthogonal handles vs. 2

Evidence Dimension	Presence of cross-coupling-competent halogen (bromine) and orthogonal reactive handles
Target Compound Data	C5-Br present; Propargylamino (C2) present; COOH (C4) present; 3 orthogonal handles; MW 255.07
Comparator Or Baseline	2-(Prop-2-yn-1-ylamino)isonicotinic acid (CAS 1019386-41-4): No halogen; Propargylamino (C2) present; COOH (C4) present; 2 orthogonal handles; MW 176.17. 2-Amino-5-bromoisonicotinic acid (CAS 1000339-23-0): C5-Br present; NH₂ (C2) present; COOH (C4) present; No alkyne handle; MW 217.02
Quantified Difference	Target vs. non-brominated: +1 cross-coupling handle, ΔMW = +78.9 Da. Target vs. 2-amino analog: +1 click-chemistry handle, ΔMW = +38.05 Da
Conditions	Suzuki-Miyaura coupling: Pd(PPh₃)₄ or Pd(dppf)Cl₂, aqueous Na₂CO₃, dioxane or DME, 80–100 °C. CuAAC: CuSO₄·5H₂O, sodium ascorbate, TBTA ligand, H₂O/tBuOH, RT.

Why This Matters

The three orthogonal reactive handles (Br for cross-coupling, terminal alkyne for click chemistry, COOH for amide/ester formation) enable sequential, protecting-group-minimal diversification—a capability absent in analogs lacking any one of these groups, making the target compound the preferred scaffold for efficient parallel library synthesis.

• [1] Molbase. 2-Amino-5-bromopyridine-4-carboxylic acid (CAS 1000339-23-0). Molecular Formula C₆H₅BrN₂O₂, Molecular Weight 217.02. https://mip.molbase.cn/baike/1105 View Source

C4 Carboxylic Acid as Conjugation Anchor

The carboxylic acid group at the 4-position of the pyridine ring enables direct amide coupling or esterification without additional functional group interconversion. The analog 5-bromo-2-propylaminopyridine (CAS 100379-02-0, MW 215.09, LogP 2.739 ) lacks the carboxylic acid, replacing it with an unsubstituted ring carbon. This structural difference has three quantifiable consequences: (1) The target compound has a predicted aqueous solubility advantage due to the ionizable carboxylic acid (pKa ~3–4 for pyridine-4-carboxylic acids) vs. the neutral propylaminopyridine; (2) The target compound can form stable amide bonds with amine-containing payloads (e.g., PROTAC linkers, fluorescent probes) under standard HATU/DIPEA conditions, whereas the propylaminopyridine analog would require a separate linker attachment strategy; (3) The target compound's LogP is estimated at ~1.5–2.3 vs. 2.739 for the propylaminopyridine, indicating the carboxylic acid contributes a polarity offset that may improve developability .

Conjugation Anchor

Data to verify

Target: C4-COOH present

Propylamino analog: no COOH

Carboxylic acid enables direct amide conjugation; missing in propylamino analog

LogP ~1.5–2.3 vs. 2.74 for comparator

Evidence Dimension	Conjugation capability, predicted LogP, and ionizable group count
Target Compound Data	COOH present (C4); ionizable group count: 2 (COOH + pyridine N); Predicted LogP ~1.5–2.3; MW 255.07; HBD = 2
Comparator Or Baseline	5-Bromo-2-propylaminopyridine (CAS 100379-02-0): No COOH; Predicted LogP 2.739; MW 215.09; HBD = 1 (NH only)
Quantified Difference	ΔLogP ≈ -0.4 to -1.2 units (target more polar); ΔMW = +39.98 Da; ΔHBD = +1; +1 amide-conjugation handle
Conditions	LogP values from ChemSrc; HATU-mediated amide coupling: HATU (1.2 eq), DIPEA (3 eq), DMF, RT, 2 h. Bioconjugation via EDC/NHS chemistry also compatible.

Why This Matters

In PROTAC or bioconjugate design, the carboxylic acid of the target compound provides a native conjugation point that eliminates the need for linker attachment via the pyridine nitrogen or ring functionalization—a tactical advantage that simplifies synthetic routes and improves conjugate homogeneity.

High-Value Application Scenarios

Kinase Inhibitor Lead Optimization via Suzuki Diversification

In kinase drug discovery, 2-aminopyridine-4-carboxylic acid scaffolds are privileged hinge-binding motifs. The 5-bromo substituent of the target compound enables rapid Suzuki-Miyaura diversification at C5 to explore the solvent-exposed or ribose-pocket regions of the kinase active site. The LogP of ~1.5–2.3 positions the scaffold within the optimal drug-like lipophilicity range (LogP 1–3) [1], while the propargylamino NH retains a hydrogen-bond donor capable of engaging the kinase hinge backbone carbonyl—a functionality lost upon N-methylation [2]. The orthogonality of the three functional handles allows medicinal chemists to independently vary the C5 aryl/heteroaryl group (via Br), the C2 amine substituent (via NH alkylation or amidation), and the C4 carboxylate (via amide coupling), enabling efficient multidimensional SAR exploration without protecting-group chemistry.

One-Pot Heterobifunctional PROTAC Assembly

The target compound's terminal alkyne and carboxylic acid group support two orthogonal bioorthogonal conjugation chemistries in the same molecule. The propargylamino group participates in CuAAC click chemistry with azide-functionalized payloads (e.g., fluorophores, PEG chains, E3 ligase ligands), while the carboxylic acid can be activated (HATU, EDC/NHS) for amide bond formation with amine-containing target-protein ligands [1]. This dual-reactivity enables one-pot, sequential conjugation strategies for PROTAC linker assembly that are not achievable with the non-brominated analog (no Br for further diversification) or the propylaminopyridine analog (no COOH for amide coupling). The bromine atom additionally provides a third functionalization point for introducing a fluorescent or affinity tag for cellular target-engagement studies.

Tandem Cyclization-Cross-Coupling for Imidazopyridine Libraries

The propargylamino group undergoes base- or transition-metal-catalyzed 6-endo-dig cyclization to form the medicinally important imidazo[1,2-a]pyridine core, as established by Husinec et al. (2011) [1] and Li et al. (2017) [2]. After cyclization, the C5 bromine remains intact and available for subsequent Suzuki coupling, enabling a two-step, one-pot sequence: (1) cyclization to the imidazo[1,2-a]pyridine-7-carboxylic acid scaffold, then (2) Pd-catalyzed arylation at C5. This sequential reactivity is unique to analogs bearing both a propargylamino group at C2 and a bromine at C5. The but-2-yn-1-yl analog lacks this precise cyclization regiochemistry, while the 2-amino-5-bromo analog lacks the alkyne needed for cyclization, making the target compound the only member of this analog series capable of executing the tandem cyclization-cross-coupling sequence.

Application

Selection Property

Validation Focus

Kinase inhibitor scaffold diversification

Tri-orthogonal reactive handles (Br, alkyne, COOH)

Multidimensional SAR without protecting-group interconversion

PROTAC linker assembly

Terminal alkyne and carboxylic acid for sequential bioorthogonal conjugation

One-pot dual conjugation compatibility

Imidazopyridine library synthesis

Propargylamino-directed 6-endo-dig cyclization retaining C5-bromine

Tandem cyclization–cross-coupling sequence

• [1] Husinec, S., Marković, R., Petković, M., Nasufović, V., Savić, V. (2011). A Base Promoted Cyclization of N-Propargylaminopyridines. Synthesis of Imidazo[1,2-a]pyridine Derivatives. Organic Letters, 13(6), 1470–1473. DOI: 10.1021/ol2000569. View Source
• [2] Li, J., Lei, Y., Yu, Y., Qin, C. et al. (2017). Co(OAc)₂-Catalyzed Trifluoromethylation and C(3)-Selective Arylation of 2-(Propargylamino)pyridines via a 6-Endo-Dig Cyclization. Organic Letters, 19(22), 6052–6055. PMID: 29116802. View Source